Cas no 117194-70-4 (N-Butyl-2-(methylamino)acetamide)

• Product Name: N-Butyl-2-(methylamino)acetamide
• CAS No: 117194-70-4
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD09864444
• CID: 1087199
• PubChem ID: 21522468
• Update Time: 2025-05-21

N-Butyl-2-(methylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• N-Butyl-2-(methylamino)acetamide
• N~1~-butyl-N~2~-methylglycinamide(SALTDATA: FREE)
• N1-BUTYL-N2-METHYLGLYCINAMIDE
• N~1~-BUTYL-N~2~-METHYLGLYCINAMIDE
• UKRORGSYN-BB BBV-089398
• AKOS000196896
• MFCD09864444
• BS-35624
• Acetamide, N-butyl-2-(methylamino)-
• N-Butyl-N~2~-methylglycinamide
• 117194-70-4
• SCHEMBL8209484
• DTXSID20615534
• DB-214157
• N~1~-Butyl-N~2~-methylglycinamide, AldrichCPR

• MDL： MFCD09864444
• Inchi： 1S/C7H16N2O/c1-3-4-5-9-7(10)6-8-2/h8H,3-6H2,1-2H3,(H,9,10)
• InChI Key： YPQBXFWRJLBFDU-UHFFFAOYSA-N
• SMILES： O=C(CNC)NCCCC

Computed Properties

• Exact Mass: 144.12600
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 0.907
• Boiling Point: 271.7°C at 760 mmHg
• Flash Point: 117°C
• Refractive Index: 1.438
• PSA: 41.13000
• LogP: 0.90390

Additional information on N-Butyl-2-(methylamino)acetamide

N-Butyl-2-(Methylamino)Acetamide: A Comprehensive Overview

N-Butyl-2-(methylamino)acetamide, also known by its CAS number 117194-70-4, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of acetamides, which are derivatives of acetic acid where the hydroxyl group is replaced by an amide group. The structure of N-butyl-2-(methylamino)acetamide consists of a butyl group attached to the nitrogen atom of the acetamide, along with a methylamino substituent on the second carbon of the acetic acid backbone. This combination gives rise to a molecule with interesting chemical and biological characteristics.

The synthesis of N-butyl-2-(methylamino)acetamide typically involves multi-step reactions, often starting from acetic acid derivatives. One common approach is the nucleophilic substitution reaction, where an appropriate amine reacts with an activated ester or acid chloride to form the amide bond. The introduction of the butyl and methylamino groups requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability for industrial applications.

One of the most promising applications of N-butyl-2-(methylamino)acetamide lies in its use as a precursor in pharmaceutical chemistry. The compound has been explored as a building block for various bioactive molecules, including antibiotics and antiviral agents. Its ability to form stable amide bonds makes it an ideal candidate for drug design, where structural diversity is crucial for targeting specific biological pathways. Researchers have also investigated its potential as a ligand in metalloenzyme mimics, leveraging its nitrogen-containing functional groups for coordination chemistry studies.

In addition to its role in drug discovery, N-butyl-2-(methylamino)acetamide has found utility in materials science. The compound's ability to form self-assembled monolayers has been exploited in the development of advanced coatings and sensors. By incorporating this molecule into polymer matrices, scientists have created materials with enhanced mechanical properties and improved resistance to environmental factors such as moisture and temperature fluctuations. These materials hold potential for use in aerospace, automotive, and electronic industries.

Recent studies have also highlighted the importance of N-butyl-2-(methylamino)acetamide in analytical chemistry. Its unique reactivity under specific conditions makes it a valuable tool for detecting trace amounts of metals and other analytes in complex matrices. For instance, researchers have developed sensitive assays using this compound as a chelating agent, enabling the quantification of heavy metals in environmental samples with unprecedented accuracy.

The growing interest in green chemistry has led to investigations into more sustainable methods for synthesizing N-butyl-2-(methylamino)acetamide. Biocatalytic approaches, such as using enzymes like acetyltransferases, have shown promise as environmentally friendly alternatives to traditional chemical synthesis methods. These enzymatic reactions operate under mild conditions, reducing energy consumption and minimizing waste generation.

In conclusion, N-butyl-2-(methylamino)acetamide (CAS No. 117194-70-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure lends itself well to roles in pharmaceuticals, materials science, and analytical chemistry. As research continues to uncover new uses and improve synthesis methods, this compound is poised to play an increasingly important role in both academic and industrial settings.